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Compound of Interest

Compound Name: Heraclenol acetonide

Cat. No.: B562173 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical compounds is a critical component of laboratory operations.

This guide provides a detailed, step-by-step procedure for the proper disposal of Heraclenol
acetonide, a coumarin product isolated from the roots of Heracleum dissectum. While a

specific Safety Data Sheet (SDS) with explicit disposal instructions for Heraclenol acetonide is

not readily available in public databases, its chemical properties and the general principles of

laboratory waste management can inform a safe disposal plan.

Chemical and Physical Properties of Heraclenol
Acetonide
A summary of the known properties of Heraclenol acetonide is essential for a preliminary

hazard assessment.
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Property Value Source

CAS Number 64790-68-7 [1][2][3]

Molecular Formula C₁₉H₂₀O₆ [1][2][4]

Molecular Weight 344.36 g/mol [1][2][4]

Appearance Powder [1][2]

Boiling Point 491.8±45.0 °C (Predicted) [1][2]

Density 1.222±0.06 g/cm³ (Predicted) [1][2]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1][2]

Step-by-Step Disposal Protocol for Heraclenol
Acetonide
Given the absence of a specific SDS, Heraclenol acetonide should be treated as a hazardous

chemical waste.[5] The following protocol is based on established best practices for laboratory

chemical disposal.[6]

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling Heraclenol acetonide waste, including

chemical-resistant gloves, safety glasses or goggles, and a lab coat.[6]

2. Waste Characterization and Segregation:

Based on its nature as a complex organic molecule and its use in research, Heraclenol
acetonide waste should be classified as hazardous chemical waste.[5][7]

Do not mix Heraclenol acetonide waste with incompatible materials. It should be

segregated from strong acids, bases, and oxidizing agents to prevent any unknown

reactions.[7]
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3. Waste Collection and Containerization:

Collect waste Heraclenol acetonide, including contaminated materials (e.g., weighing

boats, pipette tips, gloves), in a designated, compatible, and properly sealed waste

container.[7][8]

The container should be made of a material that does not react with the chemical or its

solvents.[7]

Ensure the container is clearly labeled as "Hazardous Waste" and includes the full chemical

name "Heraclenol acetonide" and the approximate quantity.[5][8]

Do not overfill the container; leave at least 10% headspace to allow for expansion.[7]

4. Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area

(SAA) within the laboratory.[7][8]

The SAA should be at or near the point of generation and under the control of the laboratory

personnel.[8]

Ensure the SAA is inspected weekly for any signs of leakage.[7]

5. Disposal Request and Pickup:

Once the waste container is full or ready for disposal, contact your institution's Environmental

Health and Safety (EHS) department to arrange for a waste pickup.[5][6]

Do not attempt to dispose of Heraclenol acetonide waste down the drain or in the regular

trash.[5][9]

6. Decontamination of Empty Containers:

Any container that held pure Heraclenol acetonide should be triple-rinsed with a suitable

solvent (e.g., acetone or ethanol).[5]

The rinseate must be collected and disposed of as hazardous waste.[5]
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After triple-rinsing, the container can be defaced of its original label and disposed of as

regular laboratory glassware or plastic waste, in accordance with institutional policies.[5]

Experimental Workflow for Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Heraclenol acetonide.
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Workflow for the proper disposal of Heraclenol acetonide.

Disclaimer: This guide is intended to provide essential safety and logistical information based

on general laboratory best practices. In the absence of a specific Safety Data Sheet for

Heraclenol acetonide, it is imperative to consult with your institution's Environmental Health

and Safety department for final guidance on its proper disposal. Always prioritize safety and

regulatory compliance in all laboratory procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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